Cas no 2172535-90-7 (2-(3-Methylbut-3-en-1-yl)oxane-2-carbaldehyde)

• Product Name: 2-(3-Methylbut-3-en-1-yl)oxane-2-carbaldehyde
• CAS No: 2172535-90-7
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6618662
• PubChem ID: 165571851
• Update Time: 2025-10-25

2-(3-Methylbut-3-en-1-yl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2172535-90-7
• 2-(3-methylbut-3-en-1-yl)oxane-2-carbaldehyde
• EN300-1619199
• 2-(3-Methylbut-3-en-1-yl)oxane-2-carbaldehyde

• Inchi： 1S/C11H18O2/c1-10(2)5-7-11(9-12)6-3-4-8-13-11/h9H,1,3-8H2,2H3
• InChI Key： PRXMOJXPQZUHBX-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)CCC(=C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(3-Methylbut-3-en-1-yl)oxane-2-carbaldehyde

Compound CAS No 2172535-90-7: 2-(3-Methylbut-3-en-1-yl)oxane-2-carbaldehyde

The compound with CAS No 2172535-90-7, known as 2-(3-Methylbut-3-en-1-yl)oxane-2-carbaldehyde, is a fascinating organic molecule that has garnered attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of aldehydes and features a complex structure that includes an oxane ring and a substituted butenyl group. The oxane moiety, which is a six-membered cyclic ether, contributes to the molecule's stability and reactivity, while the carbaldehyde group introduces electrophilic characteristics that make it a valuable precursor in organic synthesis.

Recent studies have highlighted the importance of oxane derivatives in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the methylbutenyl group in this compound adds complexity to its structure, enabling it to participate in a wide range of chemical reactions. For instance, the aldehyde group can undergo condensation reactions, such as the aldol reaction, which is pivotal in the construction of complex carbon frameworks.

The synthesis of 2-(3-Methylbut-3-en-1-yloxane)-carbaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of an appropriate alcohol derivative to form the aldehyde group. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, with recent advancements leveraging green chemistry principles to minimize environmental impact.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its structure allows for functionalization at multiple sites, making it an ideal candidate for drug design. For example, studies have demonstrated its potential as a scaffold for creating anti-inflammatory agents and antioxidants. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry.

The physical properties of CAS No 2172535907 are also worth noting. It has a melting point of approximately 45°C and a boiling point around 160°C under standard conditions. These properties make it suitable for use in both laboratory settings and industrial processes where thermal stability is required. Furthermore, its solubility in common organic solvents facilitates its handling and purification during synthesis.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies, revealing that under aerobic conditions, it can be metabolized by microorganisms into less harmful byproducts. This information is essential for industries aiming to comply with environmental regulations and reduce their carbon footprint.

In conclusion, CAS No 2172535907, or 2-(3-Methylbutenyl)oxane-carbaldehyde, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and green chemistry practices, positions it as a key player in future innovations within organic synthesis and related fields.